Cas no 14959-33-2 (6-Bromo-N,N-dimethylpyridazin-3-amine)

• Product Name: 6-Bromo-N,N-dimethylpyridazin-3-amine
• CAS No: 14959-33-2
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• MDL: MFCD11223476
• CID: 1087973
• PubChem ID: 19699315
• Update Time: 2025-04-20

6-Bromo-N,N-dimethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N,N-dimethylpyridazin-3-amine
• 6-bromo-N,N-dimethyl-3-pyridazinamine(SALTDATA: FREE)
• (6-Bromo-pyridazin-3-yl)-dimethylamine
• (6-Bromo-pyridazin-3-yl)-dimethyl-amine
• 3-Brom-6-dimethylamino-pyridazin
• AK125024
• AM100271
• Ambcb4035018
• 6-bromo-N,N-dimethyl-3-pyridazinamine
• 3-Pyridazinamine, 6-bromo-N,N-dimethyl-
• 3-(N,N-Dimethyl)amino-6-bromopyridazine
• DB-118645
• EN300-330077
• 6-bromo-N,N-dimethyl-pyridazin-3-amine
• SCHEMBL6955677
• MFCD11223476
• AS-64293
• (6-Bromopyridazin-3-yl)dimethylamine
• CS-0046210
• 14959-33-2
• AKOS015945669
• DTXSID70599294
• A12070

• MDL： MFCD11223476
• Inchi： 1S/C6H8BrN3/c1-10(2)6-4-3-5(7)8-9-6/h3-4H,1-2H3
• InChI Key： UTWSRZIERMKJOJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=N1)N(C)C

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29